2-Hydroxymethyl-6-methyl-isonicotinamide

• Molecular Formula: C8H10N2O2
• Molecular Weight: 166.18 g/mol
• IUPAC Name: 2-(hydroxymethyl)-6-methylpyridine-4-carboxamide
• InChI: InChI=1S/C8H10N2O2/c1-5-2-6(8(9)12)3-7(4-11)10-5/h2-3,11H,4H2,1H3,(H2,9,12)
• InChI Key: QPMNKVOHGGHIMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=N1)CO)C(=O)N

Description

2-Hydroxymethyl-6-methyl-isonicotinamide is a useful research compound. Its molecular formula is C8H10N2O2 and its molecular weight is 166.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods II

Procedure details

A solution of 2-hydroxymethyl-6-methyl-isonicotinic acid methyl ester (400 mg, 2.21 mmol) in 7 N NH3 in methanol (25 mL) is stirred in a sealed vessel at 70° C. for 24 h. The mixture is cooled to rt, the solvent is removed in vacuo and the residue is dried under HV to give crude 2-hydroxymethyl-6-methyl-isonicotinamide (400 mg) as a pale yellow solid; LC-MS: tR=0.21 min, [M+1]+=167.01; 1H NMR (D6-DMSO): δ 2.50 (s, 3H), 4.56 (d, J=5.5 Hz, 2H), 5.44 (t, J=5.8 Hz, 1H), 7.49 (s, 1H), 7.58 (s br, 1H), 7.67 (s, 1H), 8.16 (s br, 1H).